4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(2-methoxy-5-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-3-6-14(19-2)12(7-9)11-8-10(15(17)18)4-5-13(11)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: BGZXWWDFVPJLRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID20689957
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261931-36-5

Description

4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% (4-CMBPA) is a type of organobromine compound that has a wide range of applications in the field of scientific research. It is commonly used as a precursor for the synthesis of other organic compounds, and has been studied for its potential to be used in various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes. It is also believed to act as an antioxidant, which may be beneficial in certain physiological processes. Additionally, it has been suggested that 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% may act as a pro-drug, which would allow it to be used in drug delivery systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% have not yet been fully studied. However, it has been suggested that 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% may have anti-inflammatory and anti-allergic effects, as well as potential antioxidant activity. Additionally, it has been suggested that 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% may have the potential to be used as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for long-term storage. Additionally, it is non-toxic and has a low environmental impact. However, there are some limitations to using 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not water-soluble, which can limit its use in certain experiments. Additionally, it is relatively expensive, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% research. One potential direction is to further explore its potential as an anti-inflammatory, anti-allergic, and anti-cancer agent. Additionally, further research could be done to explore its potential as a pro-drug, which could be used in drug delivery systems. Additionally, further research could be done to explore its potential in other biochemical and physiological processes, such as its potential to be used as an antioxidant. Finally, further research could be done to explore its potential as a precursor for the synthesis of other organic compounds.

Synthesis Methods

The synthesis of 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% is a relatively straightforward process. It can be synthesized from 4-bromo-3-(2-methoxy-5-methylphenyl)benzoic acid (4-BMBPA) through a two-step reaction. The first step involves the reduction of 4-BMBPA with sodium borohydride (NaBH4) to produce 4-chloro-3-(2-methoxy-5-methylphenyl)benzoic acid (4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%). The second step involves the hydrolysis of the 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% to produce the desired product. The overall reaction is as follows:
4-BMBPA + NaBH4 → 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% + NaBr
4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% → 4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% (95%)

Scientific Research Applications

4-Chloro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95% has a variety of applications in scientific research. It has been used as a precursor for the synthesis of other organic compounds, such as 4-chloro-3-methoxy-5-methylphenyl-2-methylbenzoic acid (4-CMMBPA). It has also been used in the synthesis of other compounds, such as 4-chloro-3-methoxy-5-methylphenyl-2-methylbenzoic acid (4-CMMBPA). Additionally, it has been studied for its potential to be used in various biochemical and physiological processes.